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Compound of Interest

Compound Name: cis-3-Nonene

Cat. No.: B1606493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of cis-3-nonene, an internal

alkene, with terminal alkenes, using 1-nonene as a representative example. The information

presented is supported by established chemical principles and available experimental data to

assist researchers in selecting appropriate substrates and reaction conditions for chemical

synthesis.

Structural Differences
Internal and terminal alkenes exhibit distinct structural features that fundamentally influence

their chemical reactivity. cis-3-Nonene possesses a carbon-carbon double bond within the

carbon chain, with alkyl groups on the same side of the double bond. In contrast, 1-nonene has

its double bond at the end of the carbon chain.
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cis-3-Nonene (Internal Alkene)

1-Nonene (Terminal Alkene)

C₃H₇-CH=CH-C₅H₁₁

CH₂=CH-C₇H₁₅

Hydrobromination Pathways

1-Nonene Secondary Carbocation

 H⁺ addition
(Markovnikov) 2-Bromononane Br⁻ attack

cis-3-Nonene

Secondary Carbocation 1

 H⁺ addition

Secondary Carbocation 2
 H⁺ addition

3-Bromononane Br⁻ attack

4-Bromononane Br⁻ attack
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1606493?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

